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Abstract: This technical guide provides a comprehensive overview of Dithiothreitol (DTT), a

widely used reducing agent in life sciences. The document details its chemical properties,

mechanism of action, and key applications, with a focus on its utility in protein chemistry and

molecular biology. Detailed experimental protocols and quantitative data are presented to

facilitate its effective use in a laboratory setting.

Introduction and IUPAC Nomenclature
Dithiothreitol (DTT) is a small-molecule redox reagent, also known as Cleland's reagent.[1][2] It

is an organosulfur compound classified as a dithiol and a diol.[1] While the user's query

specified the chemical formula C4H10O6S2, the correct and commonly known formula for DTT

is C4H10O2S2. Given the context of a research-focused audience, it is presumed that the

query pertained to this vital laboratory reagent.

The preferred IUPAC name for the most common isomer of DTT is (2S,3S)-1,4-

Bis(sulfanyl)butane-2,3-diol.[1][3] It is also available as a racemic mixture, DL-Dithiothreitol.[4]

[5][6][7][8]

Physicochemical and Quantitative Data
DTT is a white, crystalline solid with a characteristic unpleasant odor.[2][9] It is highly soluble in

water and other polar organic solvents.[2][4][10] The quantitative properties of DTT are
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summarized in the tables below.

Table 1: General Properties of Dithiothreitol
Property Value References

Molecular Formula C4H10O2S2 [1][2][7]

Molar Mass 154.25 g/mol [1][7]

Appearance White crystalline powder [2]

Melting Point 41-44 °C [2][9]

Boiling Point 125-130 °C at 2 mmHg [1]

Solubility in Water
50 mg/mL (clear, colorless

solution)
[8][11]

Table 2: Redox Properties and Stability of Dithiothreitol
Property Value References

Redox Potential -0.33 V (at pH 7) [1][2][3][4][10][12]

pKa of Thiol Groups 9.2 and 10.1 [1][10]

Half-life at 20°C (0.1 M

Phosphate Buffer)
40 hours at pH 6.5 [1][8]

10 hours at pH 7.5 [8]

1.4 hours at pH 8.5 [1][8]

Mechanism of Action: Disulfide Bond Reduction
DTT is a potent reducing agent due to its propensity to form a stable six-membered ring with an

internal disulfide bond upon oxidation.[1][2][3][4][10][13] The reduction of a disulfide bond in a

protein by DTT is a two-step thiol-disulfide exchange reaction. The reducing power of DTT is

most effective at pH values above 7, as the thiolate form (-S⁻) is the reactive species.[1][3][10]

The logical relationship of this mechanism is depicted in the following diagram:
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Protein with
Disulfide Bond (R-S-S-R)

Mixed-Disulfide Intermediate
(R-S-S-(CHOH)2-SH)

Step 1: Nucleophilic attack by one DTT thiol

Reduced DTT
(HS-(CHOH)2-SH)

Reduced Protein
(R-SH + HS-R)

Step 2: Intramolecular attack by the second DTT thiol

Oxidized DTT
(Cyclic Disulfide)

Click to download full resolution via product page

Mechanism of disulfide bond reduction by DTT.

Experimental Protocols
DTT is a cornerstone reagent in many molecular biology and biochemistry protocols. Below are

detailed methodologies for some of its key applications.

Reduction of Protein Disulfide Bonds for SDS-PAGE
This protocol is designed to fully denature proteins by reducing disulfide bonds, ensuring

accurate separation based on molecular weight during Sodium Dodecyl Sulfate-Polyacrylamide

Gel Electrophoresis (SDS-PAGE).

Materials:
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Protein sample

Laemmli sample buffer (2X)

Dithiothreitol (DTT)

Heating block or water bath

Procedure:

Prepare a 1 M stock solution of DTT in deionized water. Dispense into aliquots and store at

-20°C. Solutions should be prepared fresh for optimal activity.[14][15]

To your protein sample, add an equal volume of 2X Laemmli sample buffer.

Add DTT from the 1 M stock solution to the protein-sample buffer mixture to a final

concentration of 50-100 mM.[16]

Vortex the sample gently to mix.

Incubate the sample at 60-100°C for 5-10 minutes.[14]

Cool the sample to room temperature before loading onto the SDS-PAGE gel.

Reduction and Alkylation of Proteins for Mass
Spectrometry
This protocol prepares proteins for proteomic analysis by mass spectrometry. Reduction with

DTT is followed by alkylation to permanently prevent the re-formation of disulfide bonds.

Materials:

Protein lysate

Dithiothreitol (DTT), 100 mM in water (freshly prepared)[14]

Iodoacetamide (IAM), 100 mM in water (freshly prepared, protected from light)[14]
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Eppendorf Thermomixer or equivalent

Procedure:

To the protein lysate, add the 100 mM DTT solution to a final concentration of 5-10 mM.[16]

[17]

Incubate the mixture at 60°C for 30 minutes with gentle shaking (500 rpm) to reduce the

disulfide bonds.[14]

Cool the sample to room temperature.

Add the 100 mM IAM solution to a final concentration of 15-20 mM (a 3-fold molar excess

over DTT is recommended).[18]

Incubate the sample in the dark at room temperature for 30 minutes to alkylate the free

sulfhydryl groups.[18]

The protein sample is now ready for downstream processing, such as enzymatic digestion

with trypsin.

The workflow for this experimental procedure is illustrated below:

Protein Lysate
Add DTT

(5-10 mM final conc.)
Incubate at 60°C for 30 min

Add IAM
(15-20 mM final conc.)

Incubate in dark at RT for 30 min

Enzymatic Digestion
(e.g., Trypsin) LC-MS/MS Analysis

Click to download full resolution via product page

Workflow for protein reduction and alkylation.

Applications in Research and Drug Development
DTT's primary role as a reducing agent makes it invaluable in numerous applications:

Proteomics and Protein Chemistry: As detailed in the protocols, DTT is essential for

denaturing proteins prior to electrophoresis and mass spectrometry.[6][13] It is also used to

maintain proteins with essential sulfhydryl groups in their active, reduced state.[4][6][13]
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Enzyme Assays: DTT can be included in reaction buffers to preserve the activity of enzymes

that are sensitive to oxidation.[13]

Molecular Biology: It is used in RNA isolation protocols to inactivate RNases, which are rich

in disulfide bonds and resistant to many denaturants.[13] DTT is also employed as a

"deprotecting" agent for thiolated DNA, preventing the formation of dimers.[1][3]

Cell Biology: As a cell-permeable reducing agent, DTT can be used to study the cellular

response to reducing stress and to liquefy viscous biological samples.[2][16]

Conclusion
Dithiothreitol is a powerful and versatile reducing agent that is a staple in research and

development settings. Its well-characterized physicochemical properties and predictable

reactivity make it an indispensable tool for manipulating the redox state of proteins and other

biological molecules. The protocols and data presented in this guide are intended to provide a

solid foundation for the effective and reproducible use of DTT in a variety of scientific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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